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Compound of Interest

Compound Name:
7-Bromobenzo[d]oxazole-2-

carboxylic acid

CAS No.: 944898-67-3

Cat. No.: B1523611

Get Quote

In the landscape of modern medicinal chemistry and drug development, the journey from a

promising molecular entity to a viable therapeutic agent is fraught with challenges. Among the

most fundamental of these is the characterization and optimization of a compound's

physicochemical properties, with solubility chief among them. For a molecule like 7-
Bromobenzo[d]oxazole-2-carboxylic acid, a heterocyclic compound with potential

applications in pharmaceutical research, understanding its solubility profile in various organic

solvents is not merely an academic exercise. It is a critical determinant of its utility in a range of

applications, from synthetic route optimization and purification to formulation development and

ADME (absorption, distribution, metabolism, and excretion) profiling.

This technical guide provides a comprehensive overview of the solubility of 7-
Bromobenzo[d]oxazole-2-carboxylic acid. We will delve into the theoretical principles that

govern its solubility, present a qualitative assessment based on its molecular structure, and

provide a detailed, field-proven protocol for the quantitative determination of its solubility. This

document is intended to serve as a valuable resource for researchers, scientists, and drug

development professionals, enabling them to make informed decisions and accelerate their

research endeavors.
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Physicochemical Properties of 7-
Bromobenzo[d]oxazole-2-carboxylic Acid
A thorough understanding of a compound's physicochemical properties is the bedrock upon

which any solubility investigation is built. For 7-Bromobenzo[d]oxazole-2-carboxylic acid, the

following properties are of particular importance:

Property Value Source

Molecular Formula C₈H₄BrNO₃ [1][2]

Molecular Weight 242.03 g/mol [1][2]

Structure

A benzoxazole core with a

bromine atom at the 7-position

and a carboxylic acid at the 2-

position.

[3]

Predicted XLogP3 2.3 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Predicted pKa -1.47 ± 0.30 (for the ester) [4]

The presence of both a hydrogen bond donor (the carboxylic acid proton) and multiple

hydrogen bond acceptors (the nitrogen and oxygen atoms of the oxazole ring and the carbonyl

oxygen) suggests that this molecule can participate in hydrogen bonding, a key factor

influencing solubility in protic solvents. The predicted XLogP3 of 2.3 indicates a degree of

lipophilicity, suggesting that it will not be freely soluble in water but will likely have appreciable

solubility in certain organic solvents. The carboxylic acid moiety is a strong acidic functional

group, which will dominate its solubility behavior in acidic and basic media.[5]

Theoretical Framework for Solubility: A Predictive
Analysis
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The adage "like dissolves like" serves as a fundamental principle in predicting solubility. The

polarity of both the solute (7-Bromobenzo[d]oxazole-2-carboxylic acid) and the solvent is

the primary determinant of miscibility.

Polar Protic Solvents (e.g., Methanol, Ethanol)
These solvents can act as both hydrogen bond donors and acceptors. Given that 7-
Bromobenzo[d]oxazole-2-carboxylic acid also possesses these capabilities, a moderate to

good solubility in polar protic solvents can be anticipated. The carboxylic acid group, in

particular, will readily interact with alcohols.

Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile,
Acetone)
These solvents can accept hydrogen bonds but do not donate them. The strong dipole

moments of solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are highly

effective at solvating polar molecules. It is predicted that 7-Bromobenzo[d]oxazole-2-
carboxylic acid will exhibit good to excellent solubility in these solvents, particularly DMSO

and DMF, which are often the solvents of choice for challenging-to-dissolve drug candidates.

Nonpolar Solvents (e.g., Hexane, Toluene)
Due to the significant polarity imparted by the carboxylic acid and the benzoxazole ring system,

it is highly probable that 7-Bromobenzo[d]oxazole-2-carboxylic acid will have very poor

solubility in nonpolar solvents. The energy required to break the intermolecular forces between

the solute molecules would not be sufficiently compensated by the weak van der Waals

interactions with nonpolar solvent molecules.

The Impact of the Carboxylic Acid Group
The presence of a carboxylic acid functional group is a dominant factor in the solubility profile

of this molecule. Carboxylic acids are known to form strong hydrogen-bonded dimers in the

solid state and in nonpolar solvents, which can reduce their solubility.[6] Conversely, in basic

organic solvents or in the presence of a base, the carboxylic acid can be deprotonated to form

a carboxylate salt, which is significantly more polar and will exhibit enhanced solubility in polar

solvents.
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Experimental Protocol for Quantitative Solubility
Determination
To move beyond predictive analysis, a robust and reproducible experimental protocol is

essential. The following method outlines a standard procedure for determining the equilibrium

solubility of 7-Bromobenzo[d]oxazole-2-carboxylic acid.

Materials and Equipment
7-Bromobenzo[d]oxazole-2-carboxylic acid (solid)

Selected organic solvents (e.g., methanol, ethanol, DMSO, DMF, acetonitrile, acetone,

hexane, toluene)

Analytical balance

Vials with screw caps

Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

Syringes and syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Step-by-Step Methodology
Preparation of Saturated Solutions:

Accurately weigh an excess amount of 7-Bromobenzo[d]oxazole-2-carboxylic acid into

a series of vials. The amount should be sufficient to ensure that undissolved solid remains

at equilibrium.
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Add a known volume of the desired organic solvent to each vial.

Cap the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to a specific temperature (e.g.,

25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached. It is crucial to establish that the concentration of the dissolved solid

does not change with further agitation time.

Sample Preparation for Analysis:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a 0.22 µm syringe filter into a clean vial to remove

any undissolved solid particles.

Quantitative Analysis:

Prepare a series of standard solutions of 7-Bromobenzo[d]oxazole-2-carboxylic acid of

known concentrations in the solvent of interest.

Analyze the standard solutions and the filtered sample solution by a validated analytical

method, typically HPLC.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of 7-Bromobenzo[d]oxazole-2-carboxylic acid in the

filtered sample by interpolating its response from the calibration curve.

Data Reporting:
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Express the solubility in standard units, such as mg/mL or mol/L, at the specified

temperature.

Experimental Workflow Diagram
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Caption: Workflow for quantitative solubility determination.
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Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

7-Bromobenzo[d]oxazole-2-carboxylic acid. While specific toxicity data for this compound is

not readily available, related brominated aromatic compounds and carboxylic acids may cause

skin and eye irritation.[7][8][9] It is recommended to handle this compound in a well-ventilated

area, wearing appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. For detailed safety information, always refer to the manufacturer's

Safety Data Sheet (SDS).[10][11]

Conclusion and Future Perspectives
While quantitative solubility data for 7-Bromobenzo[d]oxazole-2-carboxylic acid in a range of

organic solvents is not yet published in the public domain, a strong predictive framework can

be established based on its physicochemical properties. The presence of a carboxylic acid and

a polar heterocyclic core suggests a favorable solubility in polar aprotic solvents like DMSO

and DMF, and moderate solubility in polar protic solvents like methanol and ethanol.

Conversely, poor solubility is expected in nonpolar solvents.

The experimental protocol detailed in this guide provides a robust methodology for researchers

to quantitatively determine the solubility of this compound in their solvents of interest. The

generation of such empirical data will be invaluable for the scientific community, aiding in the

advancement of research projects that utilize 7-Bromobenzo[d]oxazole-2-carboxylic acid as

a key building block or a potential therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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